Cas no 41927-50-8 (1-methyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-methyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 41927-50-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD03001245
• CID: 334744
• PubChem ID: 142562
• Update Time: 2025-04-19

1-methyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-phenyl-1H-pyrazol-5(4H)-one
• 2-methyl-5-phenyl-4H-pyrazol-3-one
• 3H-Pyrazol-3-one,2,4-dihydro-2-methyl-5-phenyl-
• 1-methyl-3-phenyl
• 1-methyl-3-phenyl-1,4-dihydropyrazol-5-one
• 1-methyl-3-phenyl-1H-pyrazol-5-one
• 1-methyl-3-phenyl-2-pyrazolin-5-one
• 1-Methyl-3-phenyl-5-pyrazolone
• 2,4-dihydro-2-methyl-5-phenyl-3H-pyrazol-3-one
• 2-Methyl-5-phenyl-2,4-dihydro-3H-pyrazol-3-one
• AC1L3LDI
• ChemDiv3_014289
• CTK4I5434
• NSC49177
• 1-methyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• DTXSID80194693
• 3H-Pyrazol-3-one, 2,4-dihydro-2-methyl-5-phenyl-
• 41927-50-8
• 2-Methyl-5-phenyl-2,4-dihydro-3H-pyrazol-3-one #
• 1-Methyl-3-phenyl-2-pyrazoline-5-one
• SCHEMBL4625694
• NSC-49177
• 3H-Pyrazol-3-one,4-dihydro-2-methyl-5-phenyl-
• HMS1513J11
• CS-0094262
• AKOS008956595
• J-504929
• IDI1_030087
• NSC 49177
• N16888
• DB-103953
• DTXCID20117184

• MDL： MFCD03001245
• Inchi： 1S/C10H10N2O/c1-12-10(13)7-9(11-12)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： NIXIJMXBXHWPEK-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.1455 (rough estimate)
• Boiling Point: 305.17°C (rough estimate)
• Refractive Index: 1.6300 (estimate)
• PSA: 32.67
• LogP: 0.62630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones